Cas no 133635-73-1 (4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one)

4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one structure
133635-73-1 structure
Product Name:4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
CAS No:133635-73-1
MF:C14H23N3O4
MW:297.350123643875
CID:1233395
PubChem ID:453120
Update Time:2025-04-20

4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
    • 2(1H)-Pyrimidinone, 4-amino-5-((1-methylpropoxy)methyl)-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-
    • 2(1H)-Pyrimidinone, 4-amino-5-[(1-methylpropoxy)methyl]-1-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-
    • AC1L9QRN
    • CTK4B8708
    • 2',3'-Dideoxy-5-(1-methylpropoxymethyl)cytidine
    • AG-D-68590
    • 2(1H)-Pyrimidinone, 4-amino-5-((1-methylpropoxy)methyl)-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-; 2(1H)-Pyrimidinone, 4-amino-5-[(1-methylpropoxy)methyl]-1-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-; AC1L9QRN; CTK4B8708; 2',3'-Dideoxy-5-(1-methylpropoxymethyl)cytidine; AG-D-68590;
    • 133635-73-1
    • 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-(sec-butoxymethyl)pyrimidin-2-one
    • DTXSID30928228
    • 2',3'-dideoxy-5-(1-methylpropoxymethyl) cytidine
    • 5-{[(Butan-2-yl)oxy]methyl}-1-[5-(hydroxymethyl)oxolan-2-yl]-4-imino-1,4-dihydropyrimidin-2-ol
    • Inchi： 1S/C14H23N3O4/c1-3-9(2)20-8-10-6-17(14(19)16-13(10)15)12-5-4-11(7-18)21-12/h6,9,11-12,18H,3-5,7-8H2,1-2H3,(H2,15,16,19)/t9?,11-,12+/m0/s1
    • InChI Key： AMEMHOZQWMFZEH-CLGJWYQZSA-N
    • SMILES： O1[C@H](CO)CC[C@@H]1N1C(N=C(C(COC(C)CC)=C1)N)=O

Computed Properties

  • Exact Mass: 297.16899
  • Monoisotopic Mass: 297.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • PSA: 97.38

4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one Suppliers

NewCan Biotech Limited
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(CAS:133635-73-1)2',3'-Dideoxy-5-(1-Methylpropoxymethyl)Cytidine
Order Number:NC19639
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:15
Price ($):Price inquiry
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133635-73-1 (4-amino-5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one) Related Products

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NewCan Biotech Limited
(CAS:133635-73-1)2',3'-Dideoxy-5-(1-Methylpropoxymethyl)Cytidine
NC19639
Purity:97%
Quantity:10g
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